Cas no 893918-04-2 (4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide)

• Product Name: 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide
• CAS No: 893918-04-2
• MF: C₂₁H₁₉N₇O₃
• MW: 417.420663118362
• CID: 6315744
• PubChem ID: 7476399
• Update Time: 2025-07-15

4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide
• 4-[[2-[3-(3,4-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]benzamide
• 4-(2-(3-(3,4-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzamide
• AKOS024615991
• F1876-0896
• 4-{2-[3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamido}benzamide
• 893918-04-2

• Inchi： 1S/C21H19N7O3/c1-12-3-8-16(9-13(12)2)28-20-18(25-26-28)21(31)27(11-23-20)10-17(29)24-15-6-4-14(5-7-15)19(22)30/h3-9,11H,10H2,1-2H3,(H2,22,30)(H,24,29)
• InChI Key： WDDXUYWSQQLONB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC(NC1C=CC(C(N)=O)=CC=1)=O)N(C1=CC=C(C)C(C)=C1)N=N2

Computed Properties

• Exact Mass: 417.15493749g/mol
• Monoisotopic Mass: 417.15493749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide

Introduction to 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide (CAS No. 893918-04-2)

4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide, with the CAS number 893918-04-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzamide moiety linked to a triazolopyrimidine core, which is further substituted with a 3,4-dimethylphenyl group. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. For instance, the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has been particularly effective in constructing the triazolopyrimidine core. This method not only enhances the yield but also allows for the introduction of various functional groups at specific positions, thereby expanding the scope of potential derivatives.

In terms of biological activity, 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide has shown promising results in several preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell proliferation and survival. For example, it has been reported to inhibit the activity of Aurora kinases and PI3K/AKT/mTOR pathways, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide has also shown potential as an antiviral agent. Research has indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This broad-spectrum antiviral activity makes it a valuable candidate for further investigation in the context of emerging viral threats.

The pharmacokinetic properties of 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzamide have also been studied extensively. Preclinical data suggest that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, its metabolic stability and low toxicity profile make it a suitable candidate for clinical development. However, further studies are needed to optimize its formulation and dosing regimens for different therapeutic applications.

In conclusion, 4-{2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1，2，3triazolo4，5-dpyrimidin -6 - ylac etami do}benzami de (CAS No. 893918 -0 4 - 2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 4-{2 - 3 -( 3 , 4 - dim eth ylph en yl ) - 7 - ox o - 3 H , 6 H , 7 H - 1 , 2 , 3 tr iazo lo 4 , 5 - d pyr imi din - 6 - ylac etami do }ben zam ide (CAS No . 89 3918 -0 4 -2) is poised to play a significant role in advancing our understanding and treatment of various diseases.